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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301

For researchers, scientists, and drug development professionals seeking effective and reliable
methods for laboratory equipment disinfection, this guide provides a comprehensive
comparison of Halazone with other common disinfectants. This document outlines the
performance of Halazone, supported by experimental data for similar chlorine-releasing
compounds, and details the standardized protocols for validation.

Halazone, with the chemical formula C7HsCI2NOaS, is a chlorine-releasing compound that has
been historically used for water purification.[1] Its disinfection properties stem from the release
of hypochlorous acid (HOCI) when dissolved in water.[1] Hypochlorous acid is a potent
oxidizing agent that effectively inactivates a broad spectrum of microorganisms by damaging
their cell membranes, nucleic acids, and proteins.[2][3] In the context of laboratory settings,
understanding its efficacy and material compatibility is crucial for maintaining aseptic conditions
and ensuring the integrity of experimental results.

Performance Comparison of Disinfectants

This section provides a comparative analysis of Halazone (represented by the closely related
and more extensively studied sodium dichloroisocyanurate - NaDCC) against other widely used
laboratory disinfectants: sodium hypochlorite (bleach), 70% alcohol, and quaternary ammonium
compounds (QACs). The data is summarized to highlight bactericidal, virucidal, and fungicidal
efficacy.

Bactericidal Efficacy
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Disinfectant Test Concentrati Contact Log
. ) . Reference
Class Organism on Time Reduction
Chlorine-
) Staphylococc ]
Releasing 12.5 ppm 2 min >5 [4]
us aureus
(NaDCCQC)
Chlorine-
) Pseudomona )
Releasing ) 5 ppm 2 min >5 [4]
s aeruginosa
(NaDCC)
Chlorine-
) Pseudomona o )
Releasing ] 60% dilution - Effective [5]
S aeruginosa
(NaDCCQC)
Sodium
) Staphylococc )
Hypochlorite 100-200 mg/L - Satisfactory [6]
us aureus
(Bleach)
Sodium _
) Vegetative )
Hypochlorite ) 100-200 mg/L - Satisfactory [6]
Bacteria
(Bleach)
Vegetative Rapidly
70% Alcohol ] 70% - -
Bacteria bactericidal
Quaternary ]
] Various ] )
Ammonium ] Varies 3-10 min - [7]
Bacteria
Cpds.
Virucidal Efficacy
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Disinfectant . Concentrati Contact Log
Virus Type . . Reference

Class on Time Reduction

Chlorine- )

) Wide Range )

Releasing ) 1076 ppm 10 min - [3]
of Viruses

(NaDCCQC)

Sodium o

) ) Efficient
Hypochlorite SARS-CoV-2 5000 ppm 5 min o [8]
Inactivation

(Bleach)
Enveloped &

70% Alcohol Many Non- 70% <2 min - [7]
enveloped

Quaternary

_ Enveloped _ ,

Ammonium ] Varies 3-10 min Good 9]
Viruses

Cpds.

Fungicidal Efficacy
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Disinfectant Test Concentrati Contact Log
. ) . Reference
Class Organism on Time Reduction
Chlorine- )
) Candida ]
Releasing ) 1076 ppm 10 min - [3]
albicans
(NaDCCQC)
Chlorine-
) Debaryomyce o
Releasing . Gas phase - Inhibition [10]
s hansenii
(NaDCC)
Chlorine- )
) Aspergillus o
Releasing o Gas phase - Inhibition [10]
brasiliensis
(NaDCCQC)
Sodium ] o
) Candida Similar to
Hypochlorite ) - - [7]
albicans NaDCC
(Bleach)
Not effective
70% Alcohol Fungi 70% <2 min against [7]
spores
Quaternary
Ammonium Fungi Varies 3-10 min Good 9]
Cpds.

Material Compatibility

The compatibility of disinfectants with laboratory surfaces is critical to prevent corrosion and

degradation of equipment.

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.nadcc.hk/why-using-nadcc
https://pubmed.ncbi.nlm.nih.gov/27086304/
https://pubmed.ncbi.nlm.nih.gov/27086304/
https://www.semanticscholar.org/paper/The-antibacterial-properties-of-sodium-and-sodium-Bloomfield-Miles/79ac9450ba7614e8a9fe0c78d9deb4b224e6dc5f
https://www.semanticscholar.org/paper/The-antibacterial-properties-of-sodium-and-sodium-Bloomfield-Miles/79ac9450ba7614e8a9fe0c78d9deb4b224e6dc5f
https://www.semanticscholar.org/paper/Comparison-of-sodium-hypochlorite-and-sodium-by-Coates/65c973f52a98640a09f404950a8d29d1213e9a15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Chlorine- .
. Sodium Quaternary
. Releasing . .
Material Hypochlorite 70% Alcohol Ammonium
Compounds
(Bleach) Cpds.
(e.g., NaDCC)
Good Can be
) compatibility, corrosive,
Stainless Steel } ) ] Generally Generally
less corrosive especially at high ) )
(304 & 316) ] compatible. compatible.
than bleach.[11] concentrations.
[12] [12]
May cause some
Generally )
) plastics to
) compatible,
Plastics (PP, PE, Generally ) harden or Generally
) some plastics ) )
PVC) compatible.[11] become brittle compatible.
may be affected )
_ with prolonged
over time.
exposure.
Can cause Can cause
RUbb Generally degradation and swelling and Generally
ubber
compatible. hardening over hardening of compatible.

time.

some rubbers.

Experimental Protocols for Disinfectant Validation

To ensure the efficacy of any disinfectant within a laboratory setting, standardized validation

protocols must be followed. Below are summaries of key, internationally recognized methods.

AOAC Use-Dilution Test (for Bactericidal Activity)

This method is a standard for evaluating liquid and dilutable liquid disinfectants for hard

surfaces, as specified by the U.S. Environmental Protection Agency (EPA).[13]

o Carrier Preparation: Stainless steel cylinders are inoculated with a standardized culture of

the test bacterium (e.g., Staphylococcus aureus, Pseudomonas aeruginosa, Salmonella

enterica).[14][15]

¢ Drying: The inoculated carriers are dried to create a film of bacteria.[13]
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« Disinfectant Exposure: The dried, contaminated carriers are immersed in the disinfectant
solution at the specified concentration and for the designated contact time.[13]

o Neutralization and Incubation: After exposure, the carriers are transferred to a growth
medium containing a neutralizer to stop the disinfectant's action. The tubes are then
incubated.[13]

o Evaluation: The number of tubes showing bacterial growth is recorded to determine the
disinfectant's efficacy.[15]

ASTM E1053: Standard Test Method for Virucidal Activity

This standard is used to assess the effectiveness of chemicals intended for the disinfection of
inanimate, nonporous environmental surfaces against viruses.[1][16]

 Virus Inoculation: A viral suspension is spread onto a nonporous surface (e.g., glass petri
dish) and allowed to dry.[1]

» Disinfectant Application: The disinfectant is applied to the dried virus film according to the
manufacturer's instructions for the specified contact time.[17]

» Virus Recovery: The surface is eluted with a medium to recover any remaining viable virus.

[1]

« Titration: The recovered viral suspension is serially diluted and plated on a susceptible cell
culture to determine the viral titer.[18]

e Log Reduction Calculation: The log reduction in viral titer is calculated by comparing the titer
of the treated sample to that of a control. A passing result typically requires a =4-log
reduction.[1]

EN 13697: Quantitative Non-porous Surface Test (for
Bactericidal and Fungicidal Activity)

This European standard evaluates the bactericidal and fungicidal activity of chemical
disinfectants on non-porous surfaces.[19]
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» Test Surface Inoculation: A suspension of the test microorganism (bacteria or fungi) is
inoculated onto a stainless steel disc and dried.[20]

« Disinfectant Application: The disinfectant is applied to the dried microbial film for the
specified contact time and temperature.[19]

» Neutralization and Recovery: The disc is transferred to a validated neutralizer to stop the
disinfectant's action, and the surviving microorganisms are recovered.[19]

o Enumeration: The number of surviving microorganisms is determined by plating and
incubation.[21]

e Log Reduction Calculation: The efficacy is determined by calculating the log reduction in the
number of viable cells compared to a control. A =4-log reduction is required for bactericidal
activity and a =3-log reduction for fungicidal activity.[22]

Visualizing the Disinfection Validation Workflow

The following diagrams illustrate the key signaling pathways and experimental workflows
discussed in this guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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